4,5,5,5-Tetrafluoro-4-(trifluoromethoxy)pent-2-en-1-ol

• IUPAC Name: (E)-4,5,5,5-tetrafluoro-4-(trifluoromethoxy)pent-2-en-1-ol
• InChI: InChI=1S/C6H5F7O2/c7-4(2-1-3-14,5(8,9)10)15-6(11,12)13/h1-2,14H,3H2/b2-1+
• InChI Key: CZEJAYVQMKAUOR-OWOJBTEDSA-N
• Canonical SMILES: C(C=CC(C(F)(F)F)(OC(F)(F)F)F)O
• Isomeric SMILES: C(/C=C/C(C(F)(F)F)(OC(F)(F)F)F)O
• Molecular Formula: C6H5F7O2
• Molecular Weight: 242.09 g/mol

Description

“4,5,5,5-Tetrafluoro-4-(trifluoromethoxy)pent-2-en-1-ol” is a chemical compound with the CAS number 261760-21-8.

Molecular Structure Analysis

The molecular formula of this compound is C6H3F7O3. The IUPAC name is (2E)-4,5,5,5-tetrafluoro-4-(trifluoromethoxy)-2-pentenoic acid.

Physical And Chemical Properties Analysis

This compound is a solid. It has a molecular weight of 256.08.

Scientific Research Applications

Regioselectivity in Radical Cyclization

A study on the regioselectivity of the cyclization of protonated and unprotonated pent-4-en-1-oxyl radicals, which are structurally related to the target compound, revealed insights into the preferential modes of cyclization under different conditions. This research, focusing on the electron spin resonance (ESR) study, provides a foundation for understanding the behavior of similar fluorinated compounds in synthetic chemistry processes (Bloodworth, Davies, & Hay-Motherwell, 1988).

Fluorinated Materials with Low Surface Energy

Another study discusses the synthesis and characterization of highly fluorinated styrene-based materials, showcasing the development of substances with low surface energy for potential applications in coatings and material science. While not directly mentioning the exact compound, this research highlights the broader utility of fluorinated compounds in creating advanced materials (Borkar, Jankova, Siesler, & Hvilsted, 2004).

Microbial Cleavage of C-F Bonds in PFAS

In environmental science, a study demonstrated microbial cleavage of C-F bonds in per- and polyfluoroalkyl substances (PFASs), suggesting potential pathways for the biodegradation of persistent fluorinated pollutants. This research is particularly relevant for understanding the environmental fate and potential bioremediation strategies for compounds like "4,5,5,5-Tetrafluoro-4-(trifluoromethoxy)pent-2-en-1-ol" (Yu et al., 2019).

Safety And Hazards

The compound is classified under GHS07 for safety. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.